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Compound of Interest

Compound Name: lithium;iodide;hydrate

Cat. No.: B7799450

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of lithium iodide trihydrate (LiI·3H₂O), a crucial

inorganic compound with diverse applications in research and industry. From its fundamental

chemical properties to detailed safety protocols, this document serves as an essential resource

for professionals working with this hygroscopic material.

Chemical Identity and Physicochemical Properties
Lithium iodide trihydrate is the hydrated form of lithium iodide, appearing as white to light

yellow hygroscopic crystals.[1][2] It is highly soluble in water, ethanol, and acetone.[3][4] Upon

exposure to air and light, it can undergo oxidation, leading to the liberation of iodine and a

resultant yellow discoloration.[1][5]

Table 1: Physicochemical Properties of Lithium Iodide Trihydrate
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Property Value Source(s)

CAS Number 7790-22-9 [4][6][7][8][9]

Molecular Formula LiI·3H₂O [8][9]

Molecular Weight 187.89 g/mol [3][4][8][9]

Appearance White hygroscopic crystals [3][4]

Melting Point 73 °C (163 °F) [3]

Density 3.48 g/cm³ [3][4]

Solubility
Very soluble in water, ethanol,

and acetone
[3][4]

Safety Data and Hazard Analysis
Understanding the potential hazards associated with lithium iodide trihydrate is paramount for

safe handling in a laboratory or industrial setting.

Hazard Identification:

Lithium iodide trihydrate is classified as a warning-level hazard, with the primary concerns

being skin irritation, eye irritation, and potential respiratory irritation.[3][6] While not considered

a hazardous substance or mixture according to some regulations, it may be harmful if inhaled,

ingested, or absorbed through the skin.[10][11] The lithium ion itself is moderately toxic by

ingestion.[10]

GHS Hazard Statements:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Precautionary Statements:
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A comprehensive set of precautionary statements ensures the safe handling and storage of this

compound.[3] Key precautions include:

P231: Handle under inert gas.

P262: Do not get in eyes, on skin, or on clothing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P422: Store contents under inert gas.

P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is essential to mitigate the risks associated with lithium iodide

trihydrate.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical for minimizing exposure.

Personal Protective Equipment (PPE) Protocol

Entry into
Handling Area

Wear tightly fitting safety goggles
with side-shields (EN 166 or NIOSH approved)

Exit Handling
Area

Wear appropriate protective gloves
(compliant with EU Directive 89/686/EEC and EN 374)

Wear appropriate protective clothing to
prevent skin exposure

Use a NIOSH/MSHA or European Standard EN 149
approved respirator if exposure limits are exceeded

or irritation is experienced

Click to download full resolution via product page

Caption: Required PPE for handling lithium iodide trihydrate.

Handling Procedures
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Proper handling techniques are crucial to prevent contamination and accidental exposure.

Step-by-Step Handling Protocol:

Ventilation: Always handle lithium iodide trihydrate in a well-ventilated area, such as a

chemical fume hood, to keep airborne concentrations low.[2][12]

Avoid Dust Formation: Take care to avoid the formation of dust and aerosols during handling.

[11][12]

Grounding: Use non-sparking tools and prevent fire caused by electrostatic discharge.[12]

Personal Hygiene: Wash hands thoroughly after handling and change contaminated clothing.

[2]

Avoid Ingestion and Inhalation: Do not ingest or inhale the substance.[2]

Storage Conditions
Correct storage is vital for maintaining the chemical integrity of lithium iodide trihydrate and

ensuring safety.
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Storage Protocol for Lithium Iodide Trihydrate

Store in a tightly closed container

Store in a dry, cool, and
well-ventilated place

Store apart from incompatible materials
such as strong oxidants

Protect from air, moisture, and light

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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